N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide

• IUPAC Name: N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C10H13NO2/c1-7(9-3-2-6-13-9)11-10(12)8-4-5-8/h2-3,6-8H,4-5H2,1H3,(H,11,12)
• InChI Key: WGPCLKVBCGJGCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NC(=O)C2CC2
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol

Description

N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as FEC and is synthesized using a specific method. In

Mechanism of Action

The mechanism of action for N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide is not fully understood. However, it is believed to act by inhibiting specific enzymes and pathways in the body. This inhibition can lead to a reduction in inflammation and the growth of certain cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide has various biochemical and physiological effects. It has been shown to reduce inflammation in animal models, as well as inhibit the growth of certain cancer cells. Additionally, it has been shown to have an effect on specific enzymes and pathways in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide in lab experiments is its potential for use in the development of new drugs. Additionally, it has been shown to have specific effects on enzymes and pathways in the body, making it a useful tool in chemical biology research. However, one limitation of using this compound is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide. One direction is the further study of its potential use as an anti-inflammatory agent and in the treatment of certain cancers. Additionally, it could be studied for its potential use in the development of new drugs and as a tool in chemical biology research. Further research could also be conducted on its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis method for N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide involves the reaction of furan-2-yl ethyl amine with cyclopropanecarboxylic acid. The reaction is catalyzed by a specific catalyst and occurs under specific conditions. The resulting product is purified using various techniques, including recrystallization and chromatography.

Scientific Research Applications

N-[1-(furan-2-yl)ethyl]cyclopropanecarboxamide has potential applications in various fields of scientific research. It has been studied for its potential use as an anti-inflammatory agent, as well as its potential use in the treatment of certain cancers. Additionally, it has been studied for its potential use in the development of new drugs and as a tool in chemical biology research.